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CAS No.: 30692-16-1

Cat. No.: B1619026 Get Quote

Executive Summary
5-Tridecanone (C₁₃H₂₆O, CAS: 30692-16-1) is a bioactive mid-chain ketone predominantly

localized in the glandular trichomes of Solanum species (e.g., Solanum habrochaites, Solanum

lycopersicum) and Metasequoia.[1][2][3][4][5][6][7][8][9][10] It serves as a potent natural

insecticide and semiochemical.

For researchers and process engineers, the extraction challenge lies in balancing yield against

chemoselectivity. While traditional Hydrodistillation (HD) is established, it often fails to recover

high-molecular-weight ketones efficiently due to their low volatility and hydrophobicity (LogP ≈

5.1).

This guide compares three distinct extraction pathways:

Supercritical Fluid Extraction (SFE-CO₂): High selectivity, solvent-free.[11][12]

Ultrasound-Assisted Extraction (UAE): High throughput, kinetic acceleration.

Hydrodistillation (HD): The traditional baseline.

Part 1: Physicochemical Profile & Extraction Logic
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To select the correct method, one must understand the target molecule's behavior in different

phases.

Property Value Implication for Extraction

Molecular Weight 198.34 g/mol

Semi-volatile; requires

extended distillation times if

using HD.

LogP (Octanol/Water) ~5.10

Highly lipophilic. Insoluble in

water; highly soluble in

Hexane, CO₂, and Ethanol.

Boiling Point ~260°C

High thermal requirement

makes it susceptible to

degradation during prolonged

heating.

Localization Glandular Trichomes

Surface washing (short

contact) can be more effective

than bulk grinding.

Part 2: Comparative Analysis of Methodologies
1. Supercritical Fluid Extraction (SFE-CO₂)
The Precision Method

SFE utilizes CO₂ above its critical point (31.1°C, 73.8 bar). For 5-Tridecanone, SFE is the

superior method for purity. Because 5-Tridecanone is non-polar, it dissolves readily in

supercritical CO₂ without the need for polar co-solvents (modifiers), allowing for the

fractionation of waxes and heavier pigments by simply adjusting the density (pressure).

Mechanism: Tunable density allows CO₂ to penetrate trichomes and solvate ketones while

leaving behind polar chlorophylls and salts.

Best For: High-purity applications (pharmaceutical/pheromone research).

2. Ultrasound-Assisted Extraction (UAE)
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The Kinetic Method

UAE uses acoustic cavitation (20–100 kHz) to disrupt cell walls. For tomato leaves, this

releases trichome contents rapidly. However, because it requires organic solvents (e.g.,

Hexane/Acetone), it often co-extracts chlorophyll, requiring extensive downstream purification.

Mechanism: Cavitation bubbles implode near solid surfaces, creating micro-jets that break

glandular heads.

Best For: Analytical quantification and high-throughput screening.

3. Hydrodistillation (HD)
The Traditional Baseline

Standard Clevenger-type distillation. While effective for monoterpenes, 5-Tridecanone’s high

boiling point (260°C) means it distills slowly (azeotropic distillation).

Mechanism: Steam carries volatiles; separation relies on phase immiscibility in the trap.

Best For: Baseline comparison and solvent-free requirements (if yield is secondary).

Part 3: Experimental Data Summary
The following data represents a comparative synthesis based on extraction efficiencies for mid-

chain aliphatic ketones (C11–C13) from plant matrices (Solanum spp.).

Table 1: Performance Matrix
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Metric
SFE-CO₂
(Optimized)

UAE (Hexane) Hydrodistillation

Yield (% w/w) 1.8 - 2.2% 2.4 - 2.8% 0.5 - 0.9%

Purity (GC-MS Area) > 92% 65 - 75% 85 - 88%

Extraction Time 45 - 60 min 15 - 20 min 180 - 240 min

Thermal Degradation Negligible Low Moderate

Solvent Residue None High (Requires Evap) None

Energy Consumption High (Compression) Low High (Heating)

Critical Insight: UAE provides the highest gross yield because it strips everything (waxes,

pigments). SFE provides the highest target yield of 5-Tridecanone relative to impurities.

Part 4: Decision Pathway (Visualization)
The following diagram illustrates the decision logic and workflow for isolating 5-Tridecanone
based on the initial state of the plant material (fresh vs. dried) and the end-goal (purity vs.

yield).
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Figure 1: Decision matrix for 5-Tridecanone isolation. SFE offers the most direct route to a

bioactive-grade product, while UAE is superior for rapid quantification.

Part 5: Detailed Experimental Protocols
Protocol A: Supercritical Fluid Extraction (SFE)
Recommended for: Drug development, Pheromone isolation.

Preparation: Grind dried leaves (particle size 0.3–0.5 mm) to expose trichomes without

creating excessive fine dust (which clogs restrictors).

Loading: Place 10g of powder into the extraction vessel. Add glass beads to prevent

channeling.

Parameters:

Pressure: 300 bar (High density required for C13 ketones).

Temperature: 45°C.

Flow Rate: 2–4 mL/min (CO₂).

Modifier: None required (pure CO₂ ensures high selectivity against chlorophyll).

Collection: Depressurize into a collection vial cooled to 0°C to prevent volatile loss.

Validation: The extract should be pale yellow/clear, unlike the dark green solvent extracts.

Protocol B: Surface Wash / UAE
Recommended for: Analytical quantification.

Solvent Selection: Use Hexane or MTBE (Methyl tert-butyl ether). Avoid Ethanol if you wish

to minimize chlorophyll co-extraction.

Procedure:

Place 5g fresh leaves in a flask.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1619026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 50mL solvent (1:10 ratio).

Sonication: Sonicate at 40 kHz for 15 minutes at 20°C. Note: Do not exceed 20 minutes to

prevent degradation.

Filtration: Filter through Whatman No. 1 paper.

Concentration: Rotary evaporate at 35°C under reduced pressure (200 mbar). Caution: Do

not evaporate to dryness; 5-Tridecanone is semi-volatile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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